Cas no 1891557-59-7 ({1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine)

• Product Name: {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine
• CAS No: 1891557-59-7
• MF: C₁₄H₁₇F₄N
• MW: 275.285097837448
• CID: 6224212
• PubChem ID: 117439992
• Update Time: 2025-10-29

{1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine
• {1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclohexyl}methanamine
• 1891557-59-7
• EN300-1958893

• Inchi： 1S/C14H17F4N/c15-12-5-4-10(8-11(12)14(16,17)18)13(9-19)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,19H2
• InChI Key： MJEGEPGPZBGHEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 275.12971219g/mol
• Monoisotopic Mass: 275.12971219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine

Introduction to {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine (CAS No. 1891557-59-7)

{1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine, identified by its CAS number 1891557-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex aromatic and cycloalkyl structure, which contributes to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a fluoro-substituted phenyl ring connected to a cyclohexyl moiety through a methylamine functional group. The presence of both fluoro and trifluoromethyl substituents on the phenyl ring is particularly noteworthy, as these groups are known to enhance the metabolic stability and binding affinity of molecules in drug design. The fluoro group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic properties of pharmaceutical agents, while the trifluoromethyl group is often incorporated to improve the lipophilicity and binding interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacological profiles. The introduction of fluorine atoms into molecular structures can lead to increased resistance to metabolic degradation, improved bioavailability, and enhanced binding affinity to enzymes and receptors. This has made fluorinated compounds increasingly valuable in the development of novel therapeutic agents.

One of the most compelling aspects of {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine is its potential application in the design of central nervous system (CNS) drugs. The combination of the cyclohexyl group, which can provide steric hindrance and improve blood-brain barrier penetration, with the fluoro and trifluoromethyl substituents, which can enhance metabolic stability and receptor binding, makes this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antidepressants, antipsychotics, and anxiolytics. The structural features of {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine align well with these requirements, suggesting that it may exhibit beneficial effects in treating mental health disorders. Furthermore, its unique chemical profile could make it a valuable scaffold for developing new generations of CNS-active drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogenation processes. These synthetic challenges underscore the complexity involved in producing high-quality pharmaceutical intermediates like {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine.

From a computational chemistry perspective, the molecular properties of this compound can be effectively modeled using advanced computational methods. Techniques such as density functional theory (DFT) and molecular dynamics simulations have been instrumental in understanding its behavior at both the atomic and macroscopic levels. These computational studies have provided valuable insights into how the structural features of {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine influence its biological activity and pharmacokinetic properties.

The potential applications of this compound extend beyond CNS drugs. Researchers are also exploring its utility in developing anticancer agents, where the fluoro and trifluoromethyl substituents can enhance drug efficacy by improving target binding affinity. Additionally, its structural motifs may be relevant in designing novel antimicrobial compounds that could combat resistant bacterial strains.

In conclusion, {1-4-fluoro-3-(trifluoromethyl)phenylcyclohexyl}methanamine (CAS No. 1891557-59-7) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research in various therapeutic areas. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.